Cas no 2013093-21-3 (Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl-)

• Product Name: Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl-
• CAS No: 2013093-21-3
• MF: C₈H₁₅ClF₂
• MW: 184.654508829117
• CID: 5283917
• Update Time: 2025-10-30

Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,1-difluoro-3,4-dimethylpentane
• Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl-

• Inchi： 1S/C8H15ClF2/c1-6(2)8(3,5-9)4-7(10)11/h6-7H,4-5H2,1-3H3
• InChI Key： LOUKGOJCNHNHAW-UHFFFAOYSA-N
• SMILES： ClCC(C)(CC(F)F)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl-

Professional Introduction to Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- (CAS No. 2013093-21-3)

Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl-, identified by the CAS number 2013093-21-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, presents a promising avenue for various applications in synthetic chemistry and drug development.

The molecular structure of Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- consists of a pentane backbone with substituents that include a chloromethyl group and two fluorine atoms at the 1,1 position. Additionally, the presence of methyl groups at the 3 and 4 positions further enhances its chemical reactivity and versatility. This specific arrangement of atoms imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex chemical entities.

In recent years, the interest in fluorinated compounds has surged due to their favorable pharmacokinetic properties and enhanced metabolic stability. The incorporation of fluorine atoms in pharmaceuticals often leads to improved bioavailability and prolonged half-life, which are critical factors in drug design. Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl-, with its dual fluorine substitution, exemplifies this trend and offers a unique scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. The chloromethyl group serves as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or linkers. This flexibility makes Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- an attractive building block for constructing complex drug candidates targeting a wide range of diseases.

Recent studies have demonstrated the efficacy of fluorinated compounds in inhibiting enzyme activity and modulating cellular pathways. For instance, researchers have explored the use of fluorinated analogs in antiviral and anticancer therapies. The unique electronic properties conferred by the fluorine atoms can influence the binding affinity and selectivity of drug molecules, leading to more effective treatments with reduced side effects.

The synthesis of Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- involves multi-step organic transformations that highlight the compound's synthetic challenge and elegance. Advanced techniques such as cross-coupling reactions and fluorochemical methodologies are often employed to achieve high yields and purity. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The pharmaceutical industry has shown particular interest in developing fluorinated compounds due to their potential to enhance drug efficacy and safety. For example, fluoroquinolones are a class of antibiotics that have been widely used due to their broad-spectrum activity against bacterial infections. The structural features found in Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- share similarities with these successful drugs, suggesting that it could serve as a precursor for novel antimicrobial agents.

In addition to its pharmaceutical applications, this compound has promising uses in materials science. Fluorinated molecules are known for their thermal stability and resistance to degradation, making them suitable for high-performance materials. Researchers are exploring its potential as a monomer or intermediate in polymer synthesis, where it could contribute to the development of advanced materials with tailored properties.

The future prospects for Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl- are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications will likely emerge. Collaborative efforts between chemists and biologists will be crucial in harnessing its full potential for both therapeutic and industrial purposes.

In conclusion, Pentane, 3-(chloromethyl)-1,1-difluoro-3,4-dimethyl, (CAS No.2013093-21-3) stands as a testament to the ingenuity and innovation inherent in modern chemical research. Its unique structural features and versatile reactivity make it an invaluable asset in pharmaceutical development and materials science. As we continue to explore its applications